Cas no 112421-21-3 (Astaxanthin dipalmitate)

• Product Name: Astaxanthin dipalmitate
• CAS No: 112421-21-3
• MF: C₇₂H₁₁₂O₆
• MW: 1073.65610313416
• CID: 2881570
• Update Time: 2025-10-23

Astaxanthin dipalmitate Chemical and Physical Properties

Names and Identifiers

• Astaxanthin dipalmitate
• (rac./meso)-Astaxanthin dipalmitate

• Inchi： 1S/C72H112O6/c1-13-15-17-19-21-23-25-27-29-31-33-35-37-49-67(73)77-65-55-71(9,10)63(61(7)69(65)75)53-51-59(5)47-41-45-57(3)43-39-40-44-58(4)46-42-48-60(6)52-54-64-62(8)70(76)66(56-72(64,11)12)78-68(74)50-38-36-34-32-30-28-26-24-22-20-18-16-14-2/h39-48,51-54,65-66H,13-38,49-50,55-56H2,1-12H3/b40-39+,45-41+,46-42+,53-51+,54-52+,57-43+,58-44+,59-47+,60-48+/t65-,66-/m0/s1
• InChI Key： OVCSBYMDXUESFD-XXRXXVCQSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)[C@@H]1C(C(C)=C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)C([C@H](CC2(C)C)OC(CCCCCCCCCCCCCCC)=O)=O)/C)/C)C(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 78
• Rotatable Bond Count: 42
• Complexity: 2020
• XLogP3: 26.1
• Topological Polar Surface Area: 86.7

Additional information on Astaxanthin dipalmitate

Astaxanthin Dipalmitate (CAS No. 112421-21-3): A Comprehensive Overview

Astaxanthin dipalmitate (CAS No. 112421-21-3) is a unique and highly valued compound in the field of nutraceuticals and pharmaceuticals. This ester derivative of astaxanthin, a powerful antioxidant, has gained significant attention due to its potential health benefits and applications in various industries. In this comprehensive overview, we will delve into the chemical structure, biological properties, and recent research findings related to astaxanthin dipalmitate.

Astaxanthin dipalmitate is a carotenoid ester, specifically the diester of astaxanthin with palmitic acid. The molecular formula of astaxanthin dipalmitate is C₅₄H₈₈O₄, and its molecular weight is approximately 808.27 g/mol. The compound's structure consists of the characteristic conjugated polyene system of astaxanthin, which confers its potent antioxidant properties, along with two palmitic acid moieties that enhance its lipophilicity and stability.

The primary source of astaxanthin dipalmitate is natural marine organisms, particularly microalgae such as Haematococcus pluvialis. These microalgae are known for their high content of astaxanthin, which can be further processed to produce various astaxanthin derivatives, including astaxanthin dipalmitate. The esterification process involves the reaction of astaxanthin with palmitic acid, resulting in a more stable and bioavailable form of the compound.

Astaxanthin dipalmitate has been extensively studied for its antioxidant properties. Astaxanthin itself is one of the most potent natural antioxidants, with a scavenging capacity that exceeds that of other well-known antioxidants such as vitamin C and vitamin E. The esterification process does not diminish these antioxidant properties; rather, it enhances the compound's stability and bioavailability, making it more suitable for various applications.

In recent years, numerous studies have highlighted the potential health benefits of astaxanthin dipalmitate. One area of significant interest is its role in protecting against oxidative stress and inflammation. Research has shown that astaxanthin dipalmitate can effectively reduce oxidative damage in various tissues and organs, including the eyes, skin, and cardiovascular system. For example, a study published in the journal "Molecular Vision" demonstrated that astaxanthin dipalmitate can protect retinal cells from oxidative stress-induced damage, potentially offering therapeutic benefits for age-related macular degeneration (AMD).

Beyond its antioxidant properties, astaxanthin dipalmitate has also been investigated for its anti-inflammatory effects. Inflammatory responses are often associated with chronic diseases such as arthritis, cardiovascular disease, and neurodegenerative disorders. Studies have shown that astaxanthin dipalmitate can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and reducing the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammation.

The potential applications of astaxanthin dipalmitate extend beyond health supplements and nutraceuticals. In the cosmetics industry, it is used as an ingredient in skin care products due to its ability to protect against UV-induced damage and promote skin health. Clinical trials have demonstrated that topical application of formulations containing astaxanthin dipalmitate can improve skin hydration, elasticity, and overall appearance.

In the pharmaceutical sector, astaxanthin dipalmitate is being explored for its therapeutic potential in treating various conditions. For instance, preclinical studies have shown promising results in using astaxanthin dipalmitate-based formulations to manage oxidative stress-related disorders such as diabetic retinopathy and neurodegenerative diseases like Alzheimer's disease.

The safety profile of astaxanthin dipalmitate is another important aspect to consider. Extensive toxicological studies have indicated that it is well-tolerated at recommended doses and does not exhibit significant adverse effects. However, as with any dietary supplement or pharmaceutical product, it is advisable to consult healthcare professionals before incorporating it into one's regimen.

In conclusion, Astaxanthin dipalmitate (CAS No. 112421-21-3) is a promising compound with a wide range of potential applications due to its potent antioxidant and anti-inflammatory properties. Ongoing research continues to uncover new therapeutic uses for this versatile carotenoid ester, making it an exciting area of focus in both scientific and commercial domains.